1-(2-Ethoxyphenyl)propan-1-amine
Overview
Description
“1-(2-Ethoxyphenyl)propan-1-amine” is a chemical compound with the molecular formula C11H17NO . It is used for research purposes . The molecular weight of this compound is 179.26 .
Synthesis Analysis
The synthesis of “1-(2-Ethoxyphenyl)propan-1-amine” and similar compounds can be achieved using transaminases (TAs), which offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . The application of immobilised whole-cell biocatalysts with ®-transaminase activity has been reported for the synthesis of novel disubstituted 1-phenylpropan-2-amines .Physical And Chemical Properties Analysis
“1-(2-Ethoxyphenyl)propan-1-amine” is a liquid at room temperature . Its exact physical and chemical properties such as melting point, boiling point, density, and solubility are not specified in the available resources. Amines of low molar mass are quite soluble in water .Scientific Research Applications
Synthesis and Chemical Properties
- A study details a new method in synthesizing an optical active intermediate for (R,R)-formoterol, highlighting the synthesis route from d-alanine, which is relevant for the production of specific pharmaceuticals (Fan et al., 2008).
- Research on the X-ray structures and computational studies of several cathinones presents valuable insights into the structural characterization of related compounds, aiding in understanding their chemical behavior and potential applications (Nycz et al., 2011).
Pharmaceutical Applications
- The development of chemoenzymatic strategies toward the synthesis of enantioenriched amines showcases the potential of these compounds in synthesizing pharmaceutical intermediates, such as precursors for the antimicrobial agent Levofloxacin (Mourelle-Insua et al., 2016).
Material Science and Engineering
- A study on the demulsification of water in heavy crude oil emulsions using a new amphiphilic ionic liquid demonstrates the utility of these compounds in enhancing industrial processes, potentially leading to more efficient separation techniques (Abdullah & Al‐Lohedan, 2020).
Safety and Hazards
properties
IUPAC Name |
1-(2-ethoxyphenyl)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-3-10(12)9-7-5-6-8-11(9)13-4-2/h5-8,10H,3-4,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOPRHOZPKBHTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1OCC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethoxyphenyl)propan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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